2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid

• IUPAC Name: 2-(2,4-diethoxyphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C20H19NO4/c1-3-24-13-9-10-15(19(11-13)25-4-2)18-12-16(20(22)23)14-7-5-6-8-17(14)21-18/h5-12H,3-4H2,1-2H3,(H,22,23)
• InChI Key: OPQKIVHATIKTHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O)OCC
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• CAS No.: 350997-55-6

Description

The compound “2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid” belongs to the class of organic compounds known as quinoline carboxylic acids. These compounds contain a quinoline moiety, which is a bicyclic aromatic compound made up of fused benzene and pyridine rings, and a carboxylic acid group.

Synthesis Analysis

The synthesis of quinoline carboxylic acid derivatives has been reported in the literature. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of quinoline carboxylic acid derivatives is characterized by a quinoline moiety and a carboxylic acid group. The quinoline moiety is a bicyclic aromatic compound made up of fused benzene and pyridine rings.

Chemical Reactions Analysis

Quinoline carboxylic acids can undergo various chemical reactions. For instance, 2-Phenyl-4-quinolinecarboxylic acid reacts with 5-aryl-2,3-dihydro-2,3-furandiones to yield β-aroylpyruvoyl hydrazide of 2-phenyl-4-quinolinecarboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would depend on its specific structure. For a related compound, 2-(2,5-Dimethoxyphenyl)quinoline-4-carboxylic acid, the molecular weight is reported to be 309.32.

Mechanism of Action

While the specific mechanism of action for “2-(2,4-Diethoxyphenyl)quinoline-4-carboxylic acid” is not available, quinoline carboxylic acid derivatives have been studied for their potential biological activities. For example, 2-Phenylquinoline-4-carboxylic acid derivatives have been investigated as novel histone deacetylase inhibitors.

Future Directions

Research into quinoline carboxylic acid derivatives continues to be an active area of study due to their potential biological activities. For instance, the discovery of 2-Phenylquinoline-4-carboxylic acid derivatives as novel histone deacetylase inhibitors represents a promising direction for future research.